tert-butyl 5-phenylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

• IUPAC Name: tert-butyl 2-phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• InChI: InChI=1S/C17H24N2O2/c1-17(2,3)21-16(20)19-11-13-9-18(10-14(13)12-19)15-7-5-4-6-8-15/h4-8,13-14H,9-12H2,1-3H3
• InChI Key: KTMQCJHXYRUTLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CN(CC2C1)C3=CC=CC=C3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

The compound “tert-butyl 5-phenylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate” is a complex organic molecule. It likely contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The “tert-butyl” and “phenyl” groups are common in organic chemistry, with the former being a branched alkyl group and the latter being a derivative of benzene.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through condensation reactions or other common methods in organic chemistry. For example, a related compound, “3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione (TDPP)” was synthesized and loaded into graphene aerogels.

Scientific Research Applications

Pyrrolopyrrole Derivatives

Diketopyrrolopyrroles, structurally related to pyrrolopyrrole derivatives, have gained prominence in various fields, including as dyes and pigments for high-quality applications, organic semiconductors in electronic devices, and in photovoltaics and fluorescence imaging. These applications underscore the chromophore's significance due to its outstanding optical properties and stability. The broad utility of diketopyrrolopyrroles is attributed to their straightforward synthesis, good stability, and high fluorescence quantum yield, suggesting potential areas of interest for tert-butyl 5-phenylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate in material science and organic electronics (Grzybowski & Gryko, 2015).

Tert-Butyl Groups in Organic Synthesis

The inclusion of tert-butyl groups in molecules is a common strategy to influence physical, chemical, and biological properties. For instance, tert-butanesulfinamide has been utilized in asymmetric synthesis, highlighting the role of tert-butyl groups in stereoselective organic reactions. This application is particularly relevant in the synthesis of N-heterocycles, indicating the potential utility of this compound in developing pharmacologically active molecules or in asymmetric synthesis methodologies (Philip et al., 2020).